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Compound of Interest

Compound Name: tert-Amylbenzene

Cat. No.: B1361367

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of tert-Amylbenzene, a significant
aromatic hydrocarbon in various industrial and research applications. This document details its
fundamental molecular properties, established experimental protocols for its synthesis, and
methods for its analysis, offering valuable insights for professionals in chemical research and
drug development.

Core Molecular and Physical Properties

tert-Amylbenzene, also known as (1,1-dimethylpropyl)benzene or 2-methyl-2-phenylbutane, is
a clear, flammable aromatic liquid.[1] Its key quantitative data are summarized in the table
below, providing a quick reference for laboratory and research settings.
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Property Value

Molecular Formula C11H16[1][2][3]
Molecular Weight 148.25 g/mol [1][2]
CAS Number 2049-95-8[1][2]
Density 0.87 g/cm?3[1]
Boiling Point 188-191 °C[4]
Refractive Index 1.4960[1]

Insoluble in water; miscible with alcohol and

Solubility ther[1]
ether.

Experimental Protocols: Synthesis of tert-
Amylbenzene

The primary method for synthesizing tert-Amylbenzene is through the Friedel-Crafts alkylation
of benzene. This electrophilic aromatic substitution reaction typically involves the reaction of
benzene with an alkylating agent such as tert-amyl alcohol or a related alkene in the presence
of a Lewis acid catalyst.

Protocol 1: Friedel-Crafts Alkylation using tert-Amyl
Alcohol with a Mixed-Lewis Acid Catalyst

This protocol is adapted from a patented production technique designed to improve yield and
minimize isomer formation.

Objective: To synthesize tert-Amylbenzene via the Friedel-Crafts alkylation of benzene with
tert-amyl alcohol.

Materials:
e Benzene

« tert-Amyl alcohol
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e Aluminum chloride (AICI3)

e Ferric chloride (FeCls)

e Anhydrous calcium chloride

e Water

e Four-neck round-bottom flask

e Dropping funnel

o Condenser

e Mechanical stirrer

e |ce bath

Procedure:

 In a four-neck round-bottom flask equipped with a mechanical stirrer, dropping funnel, and
condenser, add 6.53 mol of benzene, 0.15 mol of AICIs3, and 0.38 mol of FeCls.[3]

o Cool the mixture to a temperature between 0-5 °C using an ice bath.[3]

e Slowly add 1 mol of tert-amyl alcohol to the mixture through the dropping funnel over a
period of 1 hour, maintaining the temperature at 0-5 °C.[3]

» After the addition is complete, continue the reaction for an additional 6 hours at 0-5 °C.[3]

» Following the reaction period, quench the reaction by slowly adding water to hydrolyze the
catalyst.

o Transfer the mixture to a separatory funnel and allow the layers to separate. Remove the
agueous layer.

» Wash the organic layer with water.

e Dry the organic layer using anhydrous calcium chloride.
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 Finally, purify the tert-Amylbenzene by vacuum distillation to remove the unreacted
benzene and any byproducts.[3]

Analytical Methodologies

Gas chromatography-mass spectrometry (GC-MS) is a standard and effective technique for the
analysis and quantification of tert-Amylbenzene.

General GC-MS Protocol for Aromatic Compound
Analysis

This protocol provides a general framework for the analysis of aromatic compounds like tert-
Amylbenzene, which can be adapted from standardized methods for gasoline analysis.

Objective: To identify and quantify tert-Amylbenzene in a sample.
Instrumentation:
e Gas chromatograph coupled with a mass spectrometer (GC-MS).

o Capillary column suitable for aromatic hydrocarbon separation (e.g., a non-polar or medium-
polarity column).

Procedure:

o Sample Preparation: Dilute the sample containing tert-Amylbenzene in a suitable volatile
solvent (e.g., hexane or dichloromethane) to a concentration appropriate for GC-MS
analysis.

e Instrument Setup:
o Injection: Inject a small volume (typically 1 pL) of the prepared sample into the GC.

o Chromatographic Separation: Use a temperature program to separate the components of
the sample. A typical program might start at a low temperature (e.g., 50 °C) and ramp up
to a higher temperature (e.g., 200 °C) to elute all compounds.
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o Mass Spectrometry: Operate the mass spectrometer in full scan mode to acquire mass
spectra of the eluting compounds.

o Data Analysis:

o Identify tert-Amylbenzene by comparing its retention time and mass spectrum with that of

a known standard.

o Quantify the amount of tert-Amylbenzene by integrating the area of its chromatographic
peak and comparing it to a calibration curve generated from standards of known

concentrations.

Visualized Experimental Workflow

The following diagram illustrates the key stages in the synthesis and purification of tert-
Amylbenzene as described in the experimental protocol.
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Caption: Workflow for tert-Amylbenzene synthesis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
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